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HMPAD Detector Technical Support Center
Welcome to the technical support center for Hybrid Photon Counting Pixel Array Detectors

(HMPADs). This guide is designed to help researchers, scientists, and drug development

professionals troubleshoot common issues related to detector noise and image artifacts,

ensuring the highest quality data for your experiments.

Frequently Asked Questions (FAQs)
Q1: I am seeing salt-and-pepper "noise" in my images. What is the likely cause?

A1: While HMPADs are designed to be free of electronic readout noise and dark current, you

may observe sporadic, high-intensity pixels that resemble "salt-and-pepper" noise.[1] These

are often the result of high-energy particles, such as cosmic rays, interacting with the detector

sensor.[2][3] These events are random and appear as sharp, bright spots affecting one or a few

pixels.

Q2: How can I confirm if the "noise" is from cosmic rays?

A2: A common method to identify cosmic ray artifacts is to acquire two sequential images of the

same sample under identical conditions.[3] Since cosmic ray events are random, they are

unlikely to appear in the same pixel location on both images.[3] By comparing the two images,

pixels with abnormally high counts that are present in one image but not the other are likely

due to cosmic rays.
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Q3: What are "hot" or "dead" pixels, and how do they differ from cosmic rays?

A3: "Hot" pixels are pixels that consistently show a high signal even in the absence of a primary

X-ray source, while "dead" pixels are unresponsive and consistently show zero or very low

counts. Unlike cosmic rays, these are persistent defects in the detector and will appear in the

same location in every image. These can be caused by manufacturing imperfections or

damage to the detector.

Q4: My diffraction spots appear elongated or streaked. What could be causing this?

A4: If you observe streaking or "saturation trails" originating from intense diffraction spots, it is

likely that the pixel's electron capacity has been exceeded. When a pixel becomes saturated

with a high photon flux, the excess charge can spill over into adjacent pixels along the readout

column, creating a trail.[2]

Q5: I am observing a diffuse, low-level background "glow" in my images. What is the source?

A5: A diffuse background can sometimes be attributed to sample fluorescence. This occurs

when the sample emits X-rays at a different energy than the incident beam, which can be

detected by the HMPAD. This is more common when the energy of the incident X-ray beam is

just above an absorption edge of an element in your sample.

Troubleshooting Guides
Issue 1: Random, High-Intensity Pixels (Cosmic Rays)
Symptoms:

Sporadic bright pixels appearing in different locations in sequential images.

"Salt-and-pepper" appearance in the data.

Troubleshooting Workflow:
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Start: Observe random bright pixels

Acquire two sequential images under identical conditions

Compare the two images. Do the bright pixels appear in the same locations?

Yes

Yes

No

No

Issue is likely not cosmic rays. Investigate for 'hot' pixels (see Issue 2). Issue is likely cosmic rays.

Apply a cosmic ray removal algorithm.

End: Corrected Image

Click to download full resolution via product page

Caption: Troubleshooting workflow for cosmic ray artifacts.

Experimental Protocol for Cosmic Ray Removal:

Acquisition: Collect two consecutive frames of the same region of interest with identical

exposure times.
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Comparison: Use image analysis software to compare the two frames.

Identification: A pixel is identified as a cosmic ray hit if its intensity in one frame is

significantly higher than in the corresponding pixel of the other frame and also significantly

higher than its neighboring pixels.

Correction: The value of the identified cosmic ray pixel is replaced by the value of the

corresponding pixel in the other frame or by the median value of its neighboring pixels. Many

data analysis software packages have built-in cosmic ray removal filters.

Issue 2: Persistent Defective Pixels ("Hot" or "Dead"
Pixels)
Symptoms:

Pixels that are consistently bright or dark in the same location across all images.

Troubleshooting Workflow:

Start: Observe persistent bright or dark pixels

Acquire a series of dark frames (no X-ray source)

Generate a bad pixel map by identifying pixels with consistently high or zero counts

Apply the bad pixel mask to subsequent data acquisitions

End: Data corrected for defective pixels
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Click to download full resolution via product page

Caption: Workflow for correcting persistent defective pixels.

Experimental Protocol for Generating a Bad Pixel Mask:

Dark Frame Acquisition: With the X-ray source off, acquire a series of at least 10 dark frames

with a typical exposure time for your experiment.

Hot Pixel Identification: Calculate the mean and standard deviation for each pixel across the

dark frames. Pixels with a mean value significantly above the average (e.g., > 5 standard

deviations) can be flagged as "hot".

Dead Pixel Identification: Acquire a flat-field image by exposing the detector to a uniform X-

ray source. Pixels that show consistently zero or very low counts compared to their

neighbors can be flagged as "dead".

Mask Creation: Create a binary mask file where defective pixels are assigned a specific

value (e.g., 1) and good pixels are assigned another (e.g., 0).

Mask Application: Most detector control software allows for the application of a pixel mask,

which will exclude the flagged pixels from the final image data or replace their values with an

interpolated value from neighboring pixels.[1]

Issue 3: High Count Rate Issues (Saturation and Dead
Time)
Symptoms:

Streaking or "bleeding" from intense diffraction peaks.

Loss of intensity linearity at high photon fluxes.

Troubleshooting Workflow:
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Start: Observe streaking from intense peaks or non-linear intensity

Reduce the incident X-ray flux on the detector

Did the artifacts/non-linearity resolve?

Yes

Yes

No

No

Issue is likely due to saturation. Continue with reduced flux or use a shorter exposure time. If non-linearity persists at lower fluxes, apply a dead-time correction.

End: Accurate intensity measurements

Click to download full resolution via product page

Caption: Troubleshooting high count rate issues.

Experimental Protocol for Dead-Time Correction:

Characterization: The dead time of a detector is a characteristic parameter that is typically

provided by the manufacturer. It represents the short period after detecting a photon during

which the pixel is "blind" and cannot register another event.

Correction Formula: The true photon count rate (N_true) can be estimated from the

measured count rate (N_measured) and the dead time (τ) using the following formula:

N_true = N_measured / (1 - N_measured * τ)
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Application: This correction should be applied to your data during processing, especially

when comparing intensities of strong and weak signals.

Quantitative Data Summary

Issue
Potential
Cause

Key Parameter
Typical
Value/Observa
tion

Recommended
Action

Random Bright

Pixels
Cosmic Rays Event Rate

Sporadic, non-

reproducible

Apply cosmic ray

removal filter

Persistent

Defective Pixels
Detector Blemish Pixel Response

Consistently high

or zero

Create and apply

a bad pixel mask

Image Streaking Pixel Saturation Photon Flux
Exceeds pixel

capacity

Reduce incident

flux or exposure

time

Intensity Non-

linearity

Detector Dead

Time
Count Rate High count rates

Apply dead-time

correction

Diffuse

Background

Sample

Fluorescence
Energy Spectrum

Broad peak

below incident

energy

Adjust energy

threshold

Issue 4: Fluorescence Background
Symptoms:

A diffuse, glowing background that obscures weak signals.

Troubleshooting Workflow:
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Start: Observe diffuse background

Increase the lower energy threshold of the detector

Does the background intensity decrease without significantly affecting the signal of interest?

Yes

Yes

No

No

Fluorescence is suppressed. Optimize threshold for best signal-to-noise. Background is not from fluorescence. Investigate other sources of scatter.

End: Improved signal-to-noise ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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